Cas no 16498-86-5 (2-Chloro-quinoline-3-carboxylic Acid Ethyl Ester)

• Product Name: 2-Chloro-quinoline-3-carboxylic Acid Ethyl Ester
• CAS No: 16498-86-5
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD06204685
• CID: 121695
• PubChem ID: 15338358
• Update Time: 2025-04-18

2-Chloro-quinoline-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloroquinoline-3-carboxylate
• 2-CHLORO-3-QUINOLINECARBOXYLIC ACID ETHYL ESTER
• 3-Quinolinecarboxylicacid, 2-chloro-, ethyl ester
• 2-Chlor-3-chinolincarbonsaeure-ethylester
• 2-chloro-3-ethoxycarbonylquinoline
• 2-chloroquinoline-3-carboxylic acid ethyl ester
• AG-E-14639
• AGN-PC-00OXJ0
• AK-63702
• C67242
• CTK4D1964
• KB-229496
• 2-Chloro-quinoline-3-carboxylic acid ethyl ester
• CS-0447735
• Ethyl2-chloroquinoline-3-carboxylate
• ethyl-2-chloroquinoline-3-carboxylate
• A882417
• SB68794
• SCHEMBL2203793
• F96213
• RDZRGYUIVNLMIC-UHFFFAOYSA-N
• 2-Chloro-3-quinolinecarboxylicacidethylester
• AKOS016846040
• DTXSID70571712
• 16498-86-5
• 3-Quinolinecarboxylic acid, 2-chloro-, ethyl ester
• 2-Chloro-quinoline-3-carboxylic Acid Ethyl Ester

• MDL： MFCD06204685
• Inchi： 1S/C12H10ClNO2/c1-2-16-12(15)9-7-8-5-3-4-6-10(8)14-11(9)13/h3-7H,2H2,1H3
• InChI Key： RDZRGYUIVNLMIC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 235.0401
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 337.5 ℃ at 760 mmHg
• Flash Point: 157.9±22.3 °C
• PSA: 39.19
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chloro-quinoline-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines